Cas no 1340553-59-4 (Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate)

Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate is a versatile heterocyclic compound featuring a pyrazole core substituted with a pyridyl group at the 5-position and a methyl ester at the 3-position. This structure imparts unique reactivity, making it valuable as a building block in medicinal chemistry and agrochemical synthesis. The pyridyl moiety enhances coordination properties, facilitating metal complex formation for catalytic applications. Its ester group offers flexibility for further functionalization, such as hydrolysis or amidation, enabling diverse derivatization pathways. The compound exhibits good stability under standard conditions and demonstrates potential as a precursor for biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its balanced lipophilicity and molecular weight make it suitable for drug discovery applications.
Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate structure
1340553-59-4 structure
Product Name:Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate
CAS No:1340553-59-4
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD17226224
CID:1029875
PubChem ID:60723054
Update Time:2025-07-02

Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate
    • methyl 5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate
    • Methyl 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylate
    • AK134625
    • SY027200
    • Methyl5-(2-Pyridyl)pyrazole-3-carboxylate
    • AX8256393
    • methyl 3-pyridin-2-yl-1H-pyrazole-5-carboxylate
    • Methyl 3-(2-pyridinyl)-1H-pyrazole-5-carboxylate
    • F
    • 1340553-59-4
    • AKOS016842712
    • A887967
    • 1323076-24-9
    • AKOS009143597
    • GS-5959
    • Methyl5-(pyridin-2-yl)-1h-pyrazole-3-carboxylate
    • F2198-0255
    • MFCD17226224
    • DA-11983
    • CS-0042942
    • A888311
    • MDL: MFCD17226224
    • Inchi: 1S/C10H9N3O2/c1-15-10(14)9-6-8(12-13-9)7-4-2-3-5-11-7/h2-6H,1H3,(H,12,13)
    • InChI Key: QBGTUSUZROECAN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C2C=CC=CN=2)=NN1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9
  • XLogP3: 1

Experimental Properties

  • Boiling Point: 441.6℃ at 760 mmHg

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Additional information on Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate (CAS No. 1340553-59-4)

Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate (CAS No. 1340553-59-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazole family, which is known for its diverse biological activities. Its molecular formula, C10H9N3O2, combines a pyridine ring with a pyrazole core, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in drug discovery, particularly in designing kinase inhibitors or antimicrobial agents.

The growing interest in pyrazole derivatives stems from their applications in medicinal chemistry. Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate is frequently studied for its role in modulating protein-protein interactions, a hot topic in targeted therapy development. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its binding affinity to specific enzymes. Its CAS No. 1340553-59-4 is often searched in databases like PubChem or Reaxys by chemists investigating structure-activity relationships (SAR).

In material science, Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate serves as a precursor for functionalized polymers. Its pyridyl and ester groups enable facile modifications, aligning with trends in green chemistry and sustainable synthesis. A 2023 study highlighted its use in metal-organic frameworks (MOFs), addressing the demand for eco-friendly catalysts. This dual applicability in life sciences and materials engineering makes it a keyword-rich subject in cross-disciplinary research.

Analytical methods for characterizing CAS No. 1340553-59-4 typically involve HPLC, NMR, and mass spectrometry. Recent forums discuss challenges in optimizing its purification, reflecting common user queries like "solubility of Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate" or "scaling up pyrazole synthesis." These technical discussions underscore its relevance in process chemistry, where yield improvement remains a key focus.

Regulatory-wise, the compound is compliant with major chemical inventories (e.g., TSCA, EINECS), but researchers must verify local guidelines. Its non-hazardous profile per GHS classification aligns with industry shifts toward benign-by-design compounds. Patent landscapes reveal its inclusion in novel biodegradable agrochemicals, tapping into the global push for reduced environmental persistence.

Future directions may explore Methyl 5-(2-Pyridyl)pyrazole-3-carboxylate in covalent organic frameworks (COFs) or as a ligand in photoredox catalysis—areas trending in ACS and RSC publications. As synthetic methodologies advance, its role in high-throughput screening libraries could expand, answering frequent search terms like "pyrazole carboxylate applications 2024."

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